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Compound of Interest

Compound Name: Remodelin hydrobromide

Cat. No.: B610444 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Remodelin hydrobromide, a potent and

selective inhibitor of the acetyl-transferase protein NAT10. Adherence to these procedures is

critical to protect personnel and the environment.

Hazard Profile and Safety Summary
Remodelin hydrobromide presents several hazards that necessitate careful handling and

disposal. It is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1] A significant environmental hazard is its high toxicity to aquatic life with

long-lasting effects.[1] Therefore, it must not be disposed of with household garbage or

released into the environment.[1]
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Chemical and Physical Properties

Synonyms

Remodelin HBR, 4-[2-(2-

cyclopentylidenehydrazinyl)-4-thiazolyl]-

benzonitrile, monohydrobromide[1]

Molecular Formula C15H14N4S • HBr[1]

Molecular Weight 363.3 g/mol [1]

Appearance Solid[1]

Solubility
DMSO: 40.00 mg/mL (110.11 mM)[2] Ethanol:

15 mg/mL (41.29 mM)[3] Water: Insoluble[3]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Remodelin hydrobromide
and contaminated materials.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses

with side shields.

2. Waste Segregation:

Solid Waste: Collect un-used Remodelin hydrobromide powder and any materials grossly

contaminated with the solid (e.g., weighing papers, contaminated gloves) in a designated,

clearly labeled hazardous waste container.

Liquid Waste: Collect solutions of Remodelin hydrobromide in a designated, clearly labeled

hazardous waste container for halogenated organic waste. Do not mix with other waste

streams unless compatible.
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Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with Remodelin
hydrobromide must be disposed of in a designated sharps container for hazardous

chemical waste.

3. Decontamination:

Decontaminate surfaces and non-disposable equipment that have come into contact with

Remodelin hydrobromide using a suitable solvent (e.g., ethanol or isopropanol) followed

by a soap and water wash. Collect all decontamination materials (e.g., wipes) as hazardous

waste.

4. Waste Collection and Storage:

All hazardous waste containers must be kept securely closed, except when adding waste.

Store the waste containers in a designated satellite accumulation area that is secure and

away from incompatible materials.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department. All waste must be disposed of in accordance with

local, state, and federal regulations.

Experimental Workflow for Disposal
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Caption: Logical workflow for the safe disposal of Remodelin hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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